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A Clinical Showdown: CEREC vs. Lab-
Fabricated Ceramic Restorations

In the realm of dental restorations, the choice between chairside CAD/CAM-milled restorations,
such as CEREC (Chairside Economical Restoration of Esthetic Ceramics), and traditional
laboratory-fabricated ceramic restorations is a critical one for clinicians. This guide provides a
comprehensive comparison of their clinical performance, drawing upon available experimental
data to inform researchers, scientists, and dental professionals.

Executive Summary

Both CEREC and lab-fabricated ceramic restorations offer durable and aesthetic solutions for
tooth restoration.[1][2] CEREC's primary advantage lies in its convenience, enabling single-visit
treatments.[1][2][3] Conversely, lab-fabricated crowns provide a wider range of material choices
and potentially superior aesthetics, especially in complex cases, due to the detailed
customization possible by skilled technicians.[1][4] Clinical studies indicate that the survival
rates and fracture strength of CEREC restorations are comparable to those of their lab-
fabricated counterparts when appropriately designed and placed.[5] However, the performance
of each is highly dependent on the specific materials used and the skill of the clinician or
technician.[2][6]

Performance Metrics: A Data-Driven Comparison
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The following tables summarize key quantitative data from clinical and in-vitro studies,

comparing the performance of CEREC and lab-fabricated ceramic restorations across several

critical parameters.

Table 1: Longevity and Survival Rates

Restoration Type

Study Duration

SurvivallSuccess
Rate

Key Findings

Comparable to gold

inlays and superior to

CEREC Inlays/Onlays 15 years ~93% )
laboratory-fabricated
ceramic inlays.[7]
Projected long-term

CEREC Inlays 18 years 84.4% )
survival rate.[7]
Performed well in a

CEREC Crowns (VITA ] ] )

4 years 95.4% (Kaplan-Meier)  dental practice setting.

Mark II)

[7]
_ Clearly inferior to
Laboratory-Fabricated
_ 15 years 68% CEREC and gold

Ceramic Inlays ) o
inlays in this study.[7]
Performed best in a

"Classic" Crowns study comparing

- 97.0%

(Lab-fabricated PFM)

different crown types.

[7]

Table 2: Marginal Fit

A precise marginal fit is crucial for the long-term success of a restoration, preventing

complications such as secondary caries and periodontal issues.[8][9] A marginal gap of less

than 120 um is generally considered clinically acceptable.[8][9]
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Restoration

Mean Marginal

Mean Absolute
Marginal

Discrepancy (MD) . Study Notes
System Discrepancy (AMD)
(nm)
(um)
Significantly better
) AMD compared to the
CEREC inLAB 53 85 -
LAVA milling center.[8]
[10]
LAVA Milling Center
61 133 -

(Lab)

CEREC Crowns
(Chairside)

115.52 + 38.22

No significant
difference compared
- to lab-fabricated

crowns in this study.

[9]

Lab-Fabricated
Crowns (Conventional
Workflow)

107.86 + 42.45

No significant
difference compared
to chairside crowns in
this study.[9]

CEREC (General)

60.8 - 61.6

Tended to have a
better marginal fit than

- laboratory-fabricated
crowns in one

analysis.[7]

Laboratory-Fabricated

Crowns (General)

69.1

Margins were slightly
wider than CEREC

- crowns, but not
statistically significant

in this analysis.[7]

Table 3: Fracture Strength of Various Ceramic Materials

(In-Vitro)
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The fracture strength of a restoration is a key determinant of its clinical longevity, especially in
the posterior region where occlusal forces are highest.[11][12]

Material Fabrication Method Mean Fracture Strength (N)
IPS e.max CAD CEREC 2408.00 + 607.97
Lava Ultimate CEREC 2206.73 £ 675.16
IPS Empress CAD CEREC 2573.27 £ 644.73
IPS Empress Esthetic Heat-Pressed (Lab) 2879.53 + 897.30
Zirconia (CEREC Zirconia) CEREC 2337.37
Lithium Disilicate (IPS e.max

CEREC 1085.39
CAD)
Hybrid Dental Ceramic (VITA

CEREC 767.06

ENAMIC)

Note: Fracture strength values can vary significantly based on the experimental setup and the
specific type of ceramic material used.[12][13]

Experimental Protocols

Below are the methodologies for key experiments cited in this guide, providing insight into how
the comparative data was obtained.

Marginal Fit Evaluation (Replica Technique)

This protocol is based on a study comparing the fit of chairside and lab-fabricated lithium
disilicate crowns.[9]

e Impression and Fabrication: Both conventional (for lab-fabricated) and digital impressions
(for CEREC) of the prepared tooth are taken.

» Crown Fabrication: The lab-fabricated crown is created using a conventional workflow, while
the CEREC crown is milled chairside.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pocketdentistry.com/fracture-strength-of-minimally-prepared-all-ceramic-cerec-crowns-after-simulating-5-years-of-service/
https://codental.uobaghdad.edu.iq/wp-content/uploads/sites/14/2021/03/Comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-CADCAM-materials.pdf
https://codental.uobaghdad.edu.iq/wp-content/uploads/sites/14/2021/03/Comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-CADCAM-materials.pdf
https://biomedpharmajournal.org/vol11no3/comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-cadcam-materials-an-in-vitro-study/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730557/
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Replica Creation: A light-body vinyl polysiloxane material is injected into the intaglio surface
of the crown, which is then seated on the prepared tooth with firm pressure.

Sectioning and Measurement: After the material sets, the replica is carefully removed, and
the crown is sectioned. The thickness of the replica material at predefined points (marginal,
axial, and occlusal) is measured using a microscope to determine the gap.

Data Analysis: Statistical analysis is performed to compare the marginal and internal gaps
between the two types of crowns.

Fracture Strength Testing (Single Load to Failure)

This protocol is derived from an in-vitro study evaluating the fracture strength of monolithic
crowns from different CAD/CAM materials.[12]

Tooth Preparation: Extracted human premolars are prepared with standardized dimensions
(e.g., 1 mm chamfer finishing line, 4 mm axial height, 6° total convergence angle).

Crown Fabrication: Crowns are fabricated from various ceramic blocks using the CEREC
system (digital scan, design, and milling).

Post-Milling Treatment: The crowns undergo post-milling processing (e.qg., firing, polishing)
according to the manufacturer's instructions.

Cementation: The crowns are cemented onto their respective prepared teeth using a
standardized adhesive resin cement.

Storage: The cemented crown-tooth specimens are stored in deionized distilled water at
room temperature for 24 hours.

Fracture Testing: Each specimen is subjected to a compressive axial load in a universal
testing machine at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.

Data Recording and Analysis: The force required to fracture each crown is recorded, and
statistical analysis is used to compare the fracture strength of the different materials.

Workflow Visualizations
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The following diagrams illustrate the typical clinical workflows for obtaining a CEREC versus a
lab-fabricated ceramic restoration.

Single Visit

Tooth Preparation

Digital Intraoral Scan

CAD Design of Restoration

In-Office Milling (CEREC Unit)

Staining, Glazing, and Firing

Final Cementation

Click to download full resolution via product page

CEREC Single-Visit Workflow
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First Visit

Tooth Preparation

Conventional or Digital Impression

Placement of Temporary Crown Send Impression to Dental Lab

Dental Laboratory

Model/Die Fabrication

i

Wax-up or Digital Design

i

Pressing, Layering, or Milling

i

Finishing and Polishing

Second Visit

Remove Temporary Crown

Try-in and Adjust Permanent Crown

Final Cementation

Click to download full resolution via product page

Lab-Fabricated Two-Visit Workflow
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Concluding Remarks

The decision between CEREC and lab-fabricated ceramic restorations is not a matter of
inherent superiority of one over the other, but rather a case-specific determination based on
clinical needs, material requirements, aesthetic demands, and patient preferences.[1] CEREC
technology offers a highly efficient and clinically sound option for a wide range of restorations,
with performance metrics that are often on par with their lab-fabricated counterparts.[5][7]
However, for cases requiring extensive aesthetic customization or the use of specific materials
not available for chairside milling, the expertise of a dental laboratory remains invaluable.[4][14]
[15] As both technologies continue to evolve, ongoing clinical evaluation will be essential to
guide best practices in restorative dentistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pocketdentistry.com/fracture-strength-of-minimally-prepared-all-ceramic-cerec-crowns-after-simulating-5-years-of-service/
https://pocketdentistry.com/fracture-strength-of-minimally-prepared-all-ceramic-cerec-crowns-after-simulating-5-years-of-service/
https://codental.uobaghdad.edu.iq/wp-content/uploads/sites/14/2021/03/Comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-CADCAM-materials.pdf
https://biomedpharmajournal.org/vol11no3/comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-cadcam-materials-an-in-vitro-study/
https://biomedpharmajournal.org/vol11no3/comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-cadcam-materials-an-in-vitro-study/
https://biomedpharmajournal.org/vol11no3/comparative-evaluation-of-the-fracture-strength-of-monolithic-crowns-fabricated-from-different-all-ceramic-cadcam-materials-an-in-vitro-study/
https://macquariedentists.com.au/cerec-crowns-vs-traditional-crowns-which-is-better/
https://www.realself.com/question/cerec-lab-dental-crown
https://www.benchchem.com/product/b1177376#clinical-evaluation-of-cerec-vs-lab-fabricated-ceramic-restorations
https://www.benchchem.com/product/b1177376#clinical-evaluation-of-cerec-vs-lab-fabricated-ceramic-restorations
https://www.benchchem.com/product/b1177376#clinical-evaluation-of-cerec-vs-lab-fabricated-ceramic-restorations
https://www.benchchem.com/product/b1177376#clinical-evaluation-of-cerec-vs-lab-fabricated-ceramic-restorations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1177376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

